Cas no 908104-94-9 (Cyclohexanone, 2,4-dichloro-)
Cyclohexanone, 2,4-dichloro- structure
Product Name:Cyclohexanone, 2,4-dichloro-
CAS No:908104-94-9
MF:C6H8Cl2O
MW:167.033120155334
CID:995131
PubChem ID:21718631
Update Time:2025-04-20
Cyclohexanone, 2,4-dichloro- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 2,4-dichloro-
- 908104-94-9
- Cyclohexanone,2,4-dichloro-
- DB-275425
- cyclohexanone, 2,4-dichloro-
-
- Inchi： 1S/C6H8Cl2O/c7-4-1-2-6(9)5(8)3-4/h4-5H,1-3H2
- InChI Key： RYWOZNGENNUQOQ-UHFFFAOYSA-N
- SMILES： ClC1CCC(C(C1)Cl)=O
Computed Properties
- Exact Mass: 165.9952203g/mol
- Monoisotopic Mass: 165.9952203g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 17.1Ų
Cyclohexanone, 2,4-dichloro- Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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